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Compound of Interest

Compound Name: SBP-3264

Cat. No.: B10827795

For Researchers, Scientists, and Drug Development Professionals

Introduction

SBP-3264 is a potent and selective small molecule inhibitor of the serine/threonine-protein
kinases 3 and 4 (STK3/MST2 and STK4/MST1), which are key upstream components of the
Hippo signaling pathway.[1][2][3] This pathway plays a crucial role in regulating cell
proliferation, apoptosis, and organ size.[1][3] Dysregulation of the Hippo pathway is implicated
in various cancers, making its components attractive therapeutic targets.[2][4] SBP-3264 has
shown promise in preclinical studies, particularly for the treatment of acute myeloid leukemia
(AML).[2][3][4] These application notes provide detailed protocols for the preparation of SBP-
3264 stock solutions using Dimethyl Sulfoxide (DMSO) for in vitro research applications.

SBP-3264 Chemical Properties

A summary of the key chemical properties of SBP-3264 is provided in the table below.
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Property Value Reference

Chemical Formula C19H20CINsO [5]

Molecular Weight 369.85 g/mol [5]
N-(4-(5-(3-chlorophenyl)-7H-

IUPAC Name pyrrolo[2,3-d]pyrimidin-4- [5]
yl)cyclohexyl)acetamide

Appearance Powder [6]

Solubility of SBP-3264

SBP-3264 is soluble in DMSO and ethanol, but insoluble in water.[7] The solubility in DMSO is
significantly higher, making it the recommended solvent for preparing concentrated stock

solutions for in vitro experiments. It is important to use fresh, anhydrous DMSO as moisture

can reduce the solubility of the compound.[7]

Molar
Solvent Solubility (mg/mL) Concentration Notes
(mM)
Use fresh, moisture-
DMSO 74 mg/mL 200.08 mM
free DMSO.[7]
May require
ultrasonication and
DMSO 62.5 mg/mL 168.99 mM ]
warming to 60°C to
fully dissolve.[8]
Ethanol 2 mg/mL
Water Insoluble

Experimental Protocols

Materials

o SBP-3264 powder
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Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, nuclease-free microcentrifuge tubes (e.g., 1.5 mL or 2 mL)
Calibrated analytical balance

Sterile pipette tips

Vortex mixer

Optional: Sonicator or water bath

Protocol for Preparing a 10 mM SBP-3264 Stock
Solution in DMSO

This protocol provides a method for preparing a commonly used 10 mM stock solution. Adjust

calculations accordingly for different desired concentrations.

» Preparation: Work in a clean and sterile environment, such as a laminar flow hood or

biosafety cabinet.[9] Before opening the vial of SBP-3264 powder, centrifuge it briefly to
ensure all the powder is at the bottom.[6]

Weighing: Accurately weigh the desired amount of SBP-3264 powder. For example, to
prepare 1 mL of a 10 mM stock solution, you will need 3.6985 mg of SBP-3264 (Molecular
Weight = 369.85 g/mol ).

Dissolving:

o Add the appropriate volume of anhydrous DMSO to the vial containing the SBP-3264
powder. For the example above, add 1 mL of DMSO.

o Cap the vial tightly and vortex thoroughly until the powder is completely dissolved.[9]

o Visually inspect the solution to ensure there are no visible particles. If the compound does
not dissolve completely, gentle warming in a 37°C water bath or brief sonication can be
applied.[10]

 Aliquoting and Storage:
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o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles.[6][8]

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[8] Protect from light.[8]

Protocol for Diluting SBP-3264 Stock Solution for Cell
Culture

The final concentration of DMSO in cell culture media should be kept low (typically <0.5%,
preferably <0.1%) to avoid solvent-induced toxicity.[6][10]

Thawing: Thaw a single aliquot of the SBP-3264 stock solution at room temperature.

 Dilution: Perform serial dilutions of the DMSO stock solution in your cell culture medium to
achieve the desired final working concentration. It is recommended to add the DMSO stock
solution dropwise to the medium while gently mixing to prevent precipitation.[9]

o Control: Prepare a vehicle control by adding the same final concentration of DMSO to the
cell culture medium without the compound.[11]

o Application: Replace the existing medium in your cell culture plates with the medium
containing the desired concentration of SBP-3264 or the vehicle control.[9]

SBP-3264 Mechanism of Action: Hippo Signaling
Pathway

SBP-3264 functions as an ATP-competitive inhibitor of the serine/threonine kinases STK3
(MST2) and STK4 (MST1).[2][4] These kinases are central to the Hippo signaling pathway.
Inhibition of STK3/4 by SBP-3264 leads to reduced phosphorylation of downstream targets,
including MOB1, which in turn affects the activity of the transcriptional co-activators YAP and
TAZ.[4] This ultimately influences the expression of genes involved in cell proliferation and

survival.[4]
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Caption: Workflow for preparing SBP-3264 stock solution in DMSO.
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Caption: Simplified Hippo signaling pathway and the inhibitory action of SBP-3264.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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